Cas no 98195-10-9 (1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile)

1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile structure
98195-10-9 structure
Product Name:1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile
CAS No:98195-10-9
MF:C25H37N3
MW:379.581386327744
CID:1990671
PubChem ID:179011
Update Time:2025-04-21

1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-benzyl-2-undecylpiperidine-2,6-dicarbonitrile
    • 2,6-Piperidinedicarbonitrile, 1-(phenylmethyl)-2-undecyl-
    • 98195-10-9
    • DTXSID50913398
    • Inchi: 1S/C25H37N3/c1-2-3-4-5-6-7-8-9-13-18-25(22-27)19-14-17-24(20-26)28(25)21-23-15-11-10-12-16-23/h10-12,15-16,24H,2-9,13-14,17-19,21H2,1H3
    • InChI Key: XDZWPTQNISOLRK-UHFFFAOYSA-N
    • SMILES: N1(CC2C=CC=CC=2)C(C#N)CCCC1(C#N)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 379.299
  • Monoisotopic Mass: 379.299
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 12
  • Complexity: 518
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.7
  • Topological Polar Surface Area: 50.8Ų

Experimental Properties

  • Density: 1
  • Boiling Point: 528.7°C at 760 mmHg
  • Flash Point: 216.2°C
  • Refractive Index: 1.531
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